Cas no 54413-39-7 (4-Pyrimidinamine, 6-chloro-N,N-bis(2-chloroethyl)-5-nitro-)

• Product Name: 4-Pyrimidinamine, 6-chloro-N,N-bis(2-chloroethyl)-5-nitro-
• CAS No: 54413-39-7
• MF: C₈H₉Cl₃N₄O₂
• MW: 299.541658163071
• CID: 354678
• PubChem ID: 13157492
• Update Time: 2025-04-19

4-Pyrimidinamine, 6-chloro-N,N-bis(2-chloroethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N,N-bis(2-chloroethyl)-5-nitro-
• 6-chloro-N,N-bis(2-chloroethyl)-5-nitropyrimidin-4-amine
• DTXSID80523065
• 54413-39-7

• Inchi： 1S/C8H9Cl3N4O2/c9-1-3-14(4-2-10)8-6(15(16)17)7(11)12-5-13-8/h5H,1-4H2
• InChI Key： XWVYTQINPJWYMS-UHFFFAOYSA-N
• SMILES： ClCCN(C1C(=C(N=CN=1)Cl)[N+](=O)[O-])CCCl

Computed Properties

• Exact Mass: 297.97937
• Monoisotopic Mass: 297.979109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 72.16